Cas no 84639-09-8 (Acetonitrile, [[2-(4-methoxyphenyl)-1-methylethyl]amino]-)

• Product name: Acetonitrile, [[2-(4-methoxyphenyl)-1-methylethyl]amino]-
• CAS No: 84639-09-8
• MF: C₁₂H₁₆N₂O
• MW: 204.26824
• CID: 666624
• PubChem ID: 53804108

Acetonitrile, [[2-(4-methoxyphenyl)-1-methylethyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, [[2-(4-methoxyphenyl)-1-methylethyl]amino]-
• 2-[1-(4-methoxyphenyl)propan-2-ylamino]acetonitrile
• {[1-(4-Methoxyphenyl)propan-2-yl]amino}acetonitrile
• DTXSID10706788
• 2-((1-(4-Methoxyphenyl)propan-2-yl)amino)acetonitrile
• 84639-09-8
• SCHEMBL10506707

• Inchi： InChI=1S/C12H16N2O/c1-10(14-8-7-13)9-11-3-5-12(15-2)6-4-11/h3-6,10,14H,8-9H2,1-2H3
• InChI Key： FKLSMIYEKWTKQX-UHFFFAOYSA-N
• SMILES： CC(CC1=CC=C(C=C1)OC)NCC#N

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45Ų